N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[(4-propan-2-ylthiadiazol-5-yl)methyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H19N3OS2/c1-9(2)14-13(21-18-17-14)8-16-15(19)12-7-10-5-3-4-6-11(10)20-12/h7,9H,3-6,8H2,1-2H3,(H,16,19)
• InChI Key: FMQMJVSGXBGBLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SN=N1)CNC(=O)C2=CC3=C(S2)CCCC3
• Molecular Formula: C15H19N3OS2
• Molecular Weight: 321.5 g/mol

Description

Synthesis Analysis

The synthesis of similar thiadiazole and benzothiophene derivatives typically involves microwave-assisted methods or conventional heating techniques to promote the coupling of thiadiazole scaffolds with benzamide groups or benzothiophene moieties. These methods have been found effective in producing compounds with high yield and purity, often under solvent-free conditions or using minimal solvent volumes. For instance, microwave-assisted synthesis has been employed to create thiadiazole and benzamide derivatives with significant anticancer activity, showcasing the versatility and efficiency of these synthetic routes (Tiwari et al., 2017).

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives, including those similar to the target compound, often features a fused ring system that adopts specific conformations such as half-chair or envelope, depending on the substitution pattern. These structural nuances can significantly influence the compound's physical and chemical behavior. Structural characterization techniques such as IR, NMR, and mass spectrometry are pivotal in confirming the identity and purity of these compounds. For example, studies have detailed the crystal structures of N-substituted benzothiophene derivatives, highlighting the influence of substituents on the overall molecular conformation and supramolecular aggregation patterns (Sagar et al., 2018).